Cas no 66280-25-9 (Gomisin J)

• Product Name: Gomisin J
• CAS No: 66280-25-9
• MF: C₂₂H₂₈O₆
• MW: 388.454127311707
• CID: 837497
• PubChem ID: 3001686
• Update Time: 2025-04-19

Gomisin J Chemical and Physical Properties

Names and Identifiers

• Gomisin J
• Dibenzo(a,c)cyclooctene-3,10-diol, 5,6,7,8-tetrahydro-1,2,11,12-tetramethoxy-6,7-dimethyl-, stereoisomer
• Dibenzo(a,c)cyclooctene-3,10-diol, 5,6,7,8-tetrahydro-1,2,11,12-tetramethoxy-6,7-dimethyl-, st...
• (-)-gomisin J
• 6(S),7(R)-Dibenzo(a,c)cyclooctene-3,10-diol,5,6,7,8-tetrahydro-1,2,11,12-tetramethoxy-6,7-dimethyl
• (6R,7S,12aS)-5,6,7,8-Tetrahydro-1,2,11,12-tetramethoxy-6,7-dimethyldibenzo[a,c]cyclooctene-3,10-diol
• [ "" ]
• 3,4,15,16-Tetramethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-5,14-dio
• X13A57600T
• Gomisin-J
• Q27293263
• B0005-447195
• CHEBI:181529
• HY-N0385
• AS-83226
• A867497
• NCGC00385217-01!
• CS-0008925
• 3,4,15,16-Tetramethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-5,14-diol
• 1,2,11,12-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrodibenzo[a,c][8]annulene-3,10-diol
• (6R,7S,12AS)-1,2,11,12-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrodibenzo[a,c][8]annulene-3,10-diol
• DTXSID30216490
• DTXCID30138981
• CHEMBL251864
• AKOS037514683
• AC-34256
• 6(S),7(R)-Dibenzo(a,c)cyclooctene-3,10-diol, 5,6,7,8-tetrahydro-1,2,11,12-tetramethoxy-6,7-dimethyl-
• GomisinJ
• (9S,10R)-3,4,15,16-tetramethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-5,14-diol
• UNII-X13A57600T
• SCHEMBL1200718
• DIBENZO(A,C)CYCLOOCTENE-3,10-DIOL, 5,6,7,8-TETRAHYDRO-1,2,11,12-TETRAMETHOXY-6,7-DIMETHYL-, (6R,7S,12AS)-
• 66280-25-9
• CHEBI:228875
• DA-73838
• (9R,10S)-3,4,15,16-tetramethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-5,14-diol

• Inchi： 1S/C22H28O6/c1-11-7-13-9-15(23)19(25-3)21(27-5)17(13)18-14(8-12(11)2)10-16(24)20(26-4)22(18)28-6/h9-12,23-24H,7-8H2,1-6H3/t11-,12+
• InChI Key： PICOUNAPKDEPCA-TXEJJXNPSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1C(=C(C(=CC=1C[C@H](C)[C@H](C)C2)O)OC)OC)O)OC

Computed Properties

• Exact Mass: 388.18900
• Monoisotopic Mass: 388.18858861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 388.5
• XLogP3: 4.6
• Topological Polar Surface Area: 77.4

Experimental Properties

• Color/Form: Powder
• Density: 1.161
• Melting Point: 148-149 ºC
• Boiling Point: 587.5±50.0 °C at 760 mmHg
• Flash Point: 309.1±30.1 °C
• PSA: 77.38000
• LogP: 4.17000

Gomisin J Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4 ° C, protect from light * in solvent: -80 ° C, 6 months- 20 ° C, 1 month (protect from light)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins